Cas no 2228438-83-1 (2-bromo-5-(but-3-yn-2-yl)pyridine)

• Product Name: 2-bromo-5-(but-3-yn-2-yl)pyridine
• CAS No: 2228438-83-1
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 5849353
• PubChem ID: 165645431
• Update Time: 2025-06-15

2-bromo-5-(but-3-yn-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(but-3-yn-2-yl)pyridine
• 2228438-83-1
• EN300-1906152

• Inchi： 1S/C9H8BrN/c1-3-7(2)8-4-5-9(10)11-6-8/h1,4-7H,2H3
• InChI Key： ALNXVUQAZRIDEI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C#C)C

Computed Properties

• Exact Mass: 208.98401g/mol
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-bromo-5-(but-3-yn-2-yl)pyridine

Recent Advances in the Application of 2-Bromo-5-(but-3-yn-2-yl)pyridine (CAS: 2228438-83-1) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-5-(but-3-yn-2-yl)pyridine (CAS: 2228438-83-1) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both a bromo substituent and an alkyne functional group, offers unique opportunities for synthetic diversification and bioconjugation. Recent studies have highlighted its utility in the development of targeted therapeutics, particularly in the fields of kinase inhibition and protein degradation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-bromo-5-(but-3-yn-2-yl)pyridine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo group facilitated efficient palladium-catalyzed cross-coupling reactions, while the alkyne moiety enabled subsequent click chemistry modifications to enhance target selectivity. This approach yielded compounds with improved pharmacokinetic profiles compared to existing BTK inhibitors.

In the area of targeted protein degradation, researchers have exploited the dual functionality of 2228438-83-1 to develop heterobifunctional PROTAC molecules. A recent Nature Chemical Biology publication reported its incorporation into CRBN-based degraders, where the compound served as both a linker element and a site for further functionalization. The resulting molecules showed enhanced proteasome recruitment efficiency and improved degradation kinetics for several challenging oncology targets.

The compound's unique structural features have also found applications in chemical probe development. A 2024 ACS Chemical Biology study utilized 2-bromo-5-(but-3-yn-2-yl)pyridine as a core scaffold for developing activity-based protein profiling (ABPP) reagents. The alkyne handle allowed for bioorthogonal tagging of enzyme active sites, while the bromo group enabled subsequent diversification to create selective probes for cysteine proteases.

From a synthetic chemistry perspective, recent advances have improved the scalability and efficiency of producing 2228438-83-1. A Green Chemistry publication detailed a continuous flow process that reduces reaction times from hours to minutes while maintaining excellent yield and purity. This development addresses previous challenges in large-scale production and opens new possibilities for industrial applications of this valuable intermediate.

Ongoing research continues to explore the potential of 2-bromo-5-(but-3-yn-2-yl)pyridine in diverse therapeutic areas. Current investigations include its use in developing covalent inhibitors for SARS-CoV-2 main protease and as a building block for radiopharmaceuticals in PET imaging. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and drug discovery efforts for the foreseeable future.